Cas no 36821-69-9 (1,3,4-Thiadiazol-2-amine,5-[(aminooxy)methyl]-N-phenyl-, hydrochloride (1:1))

1,3,4-Thiadiazol-2-amine,5-[(aminooxy)methyl]-N-phenyl-, hydrochloride (1:1) structure
36821-69-9 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-[(aminooxy)methyl]-N-phenyl-, hydrochloride (1:1)
CAS No:36821-69-9
MF:C9H11ClN4OS
MW:258.727838754654
CID:320207
PubChem ID:54602796
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-[(aminooxy)methyl]-N-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-[(aminooxy)methyl]-N-phenyl-, hydrochloride (1:1)
    • O-[(5-anilino-1,3,4-thiadiazol-2-yl)methyl]hydroxylamine,hydrochloride
    • 36821-69-9
    • NSC140863
    • 5-[(Aminooxy)methyl]-N-phenyl-1,3,4-thiadiazol-2-amine--hydrogen chloride (1/1)
    • DTXSID30713439
    • NSC-140863
    • Inchi: 1S/C9H10N4OS.ClH/c10-14-6-8-12-13-9(15-8)11-7-4-2-1-3-5-7;/h1-5H,6,10H2,(H,11,13);1H
    • InChI Key: XCLGSVBAEBOGKR-UHFFFAOYSA-N
    • SMILES: Cl.S1C(CON)=NN=C1NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.0577
  • Monoisotopic Mass: 257.026384
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101

Experimental Properties

  • Density: 1.408
  • Boiling Point: 420°C at 760 mmHg
  • Flash Point: 207.8°C
  • Refractive Index: 1.691
  • PSA: 73.06
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